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Compound of Interest

Compound Name: 6-Bromo-3-hydroxypicolinonitrile

CAS No.: 727737-00-0

Cat. No.: B3193528

Get Quote

Content Type: Technical Application Guide Target Audience: Medicinal Chemists, Agrochemical

Researchers, Process Chemists Subject: CAS 727737-00-0 vs. CAS 122918-25-6 and

derivatives.

Executive Summary: The "Orthogonal" Advantage
6-Bromo-3-hydroxypicolinonitrile (hereafter 6-Br-3-OH) represents a high-value "gateway

scaffold" distinct from generic brominated pyridines. While standard analogues like 6-

bromopicolinonitrile offer a single vector for diversification (the C-Br bond), 6-Br-3-OH provides

two orthogonal reactive handles with distinct electronic environments:

C3-Hydroxyl: A nucleophilic handle for etherification, acting as a bioisostere for the natural

product UK-2A (precursor to Fenpicoxamid).

C6-Bromide: An electrophilic handle for late-stage cross-coupling (Suzuki/Sonogashira),

enabling SAR expansion into "unexplored" chemical space around the picolinamide core.
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This guide compares 6-Br-3-OH directly with 6-bromopicolinonitrile (6-Br-H) and 3-

hydroxypicolinonitrile (3-OH-H) to demonstrate why the brominated-hydroxy variant is critical

for multi-functional drug and agrochemical design.

Comparative Properties & Electronic Profile
The introduction of the electron-donating hydroxyl group at C3 fundamentally alters the

reactivity of the pyridine ring compared to the electron-deficient 6-bromopicolinonitrile.

Table 1: Physicochemical & Reactivity Comparison
Feature

6-Bromo-3-

hydroxypicolinonitrile

6-

Bromopicolinonitrile

3-

Bromopicolinonitrile

CAS 727737-00-0 122918-25-6 55758-02-6

Electronic State
Electron-Rich

(Amphoteric)
Electron-Deficient Electron-Deficient

C6-Reactivity (SNAr)

Moderate

(Deactivated by 3-OH

donation unless

deprotonated)

High (Activated by

ring N and 2-CN)

Low (C6 is

unsubstituted)

Solubility

Polar aprotic (DMSO,

DMF); Low in non-

polar

Lipophilic (DCM,

Toluene)
Lipophilic

Primary Utility
Bifunctional Scaffold

(Agro/Pharma)

Linear Extension

(Fragment linking)
Regioisomer Studies

Key Precursor For
Fenpicoxamid

(Inatreq™) analogues
Generic Biaryls

3-Substituted

Pyridines
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Technical Insight: The 3-OH group acts as an electron donor (+M effect), increasing electron

density in the pyridine ring. This makes the C6-Br bond slightly less reactive toward oxidative

addition (Pd0 -> PdII) compared to 6-bromopicolinonitrile, requiring specialized ligands (e.g.,

XPhos, SPhos) for efficient coupling if the OH is unprotected.

Synthetic Reactivity & Decision Logic
The utility of 6-Br-3-OH lies in its ability to undergo sequential, orthogonal functionalization. The

decision tree below illustrates how to select the correct pathway based on the desired target

(Agrochemical vs. Pharmaceutical).

Diagram 1: Strategic Functionalization Workflow
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Caption: Divergent synthesis pathways. Path A targets fungicide cores (UK-2A mimics); Path B

targets medicinal chemistry libraries via C6-crossover.

Experimental Protocols
To ensure reproducibility, the following protocols address the specific challenges of working

with the amphoteric 6-Br-3-OH scaffold.

Protocol A: Selective O-Alkylation (Agrochemical Route)
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Purpose: To install the lipophilic ether tail common in picolinamide fungicides (e.g.,

Fenpicoxamid precursors) while preserving the nitrile and bromide.

Setup: Charge a flame-dried reaction flask with 6-Bromo-3-hydroxypicolinonitrile (1.0

equiv) and anhydrous DMF (0.2 M concentration).

Deprotonation: Add K₂CO₃ (1.5 equiv) or Cs₂CO₃ (1.1 equiv) at room temperature. Stir for 30

minutes. Note: The solution will turn yellow/orange due to phenoxide formation.

Alkylation: Dropwise add the alkyl halide (e.g., Benzyl bromide or a chiral lactate derivative

for Fenpicoxamid mimics) (1.1 equiv).

Reaction: Heat to 50°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 3:1). The starting

material (polar) will disappear, replaced by a less polar O-alkylated spot.

Workup: Dilute with water, extract with EtOAc. Wash organics with LiCl solution (to remove

DMF).

Validation: 1H NMR should show the disappearance of the broad -OH singlet (~10-11 ppm)

and appearance of alkoxy protons.

Protocol B: C6-Suzuki Coupling (Medicinal Chemistry
Route)
Purpose: To functionalize the C6 position. Crucially, the 3-OH must be protected to prevent

catalyst poisoning.

Protection (Prerequisite): Ensure the 3-OH is protected (e.g., as a Methyl ether or MOM

ether) using Protocol A.

Catalyst System: Use Pd(dppf)Cl₂·DCM (5 mol%) and K₃PO₄ (2.0 equiv) in Dioxane:Water

(4:1).

Why this catalyst? The bidentate dppf ligand resists displacement by the pyridine nitrogen,

which can otherwise deactivate monodentate Pd catalysts.

Coupling: Add the 3-alkoxy-6-bromopicolinonitrile (1.0 equiv) and Boronic Acid (1.2 equiv).
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Conditions: Degas with Argon for 10 mins. Heat to 90°C for 12 hours.

Purification: Silica gel chromatography.

Note: If the 3-OH is left unprotected, yields drop significantly (<30%) due to Pd-

coordination by the phenoxide-nitrile chelate.

Application Case Study: Picolinamide Fungicides
Context: The natural product UK-2A and its synthetic derivative Fenpicoxamid utilize a 3-

hydroxy-4-methoxy-picolinamide core.[1] 6-Bromo-3-hydroxypicolinonitrile serves as a

critical intermediate for synthesizing "Hybrid" analogues where the C6-position is modified to

block metabolism or alter binding affinity at the Qi site of cytochrome bc1.

Diagram 2: Synthesis of UK-2A Analogues from 6-Br-3-
OH
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Caption: Workflow from biomass (Furfural) to high-value fungicide analogues using the 6-Br-3-

OH scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3193528/docs#technical-comparison-
guide-6-bromo-3-hydroxypicolinonitrile-vs-brominated-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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